Cas no 722489-30-7 (benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 722489-30-7
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6354047
• PubChem ID: 2372485
• Update Time: 2025-05-20

benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• starbld0005253
• 2-(Benzyl(methyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• Z18837732
• AKOS033645452
• EN300-26589030
• AB00716417-01
• 722489-30-7
• [benzyl(methyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C17H18N2O3S/c1-19(11-13-7-4-3-5-8-13)15(20)12-22-17(21)14-9-6-10-18-16(14)23-2/h3-10H,11-12H2,1-2H3
• InChI Key： CJIGSDCCKGEXKU-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.8Ų

Additional information on benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Comprehensive Analysis of Benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 722489-30-7)

The compound benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 722489-30-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a benzyl(methyl)carbamoylmethyl moiety and a 2-(methylsulfanyl)pyridine-3-carboxylate segment. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. The presence of a pyridine ring and carbamate linkage suggests potential applications in drug design, where such structures are often leveraged for their binding affinity and metabolic stability.

In recent years, the demand for heterocyclic compounds like benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring its role in enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases. The compound's methylsulfanyl group, for instance, is known to influence lipophilicity and bioavailability, making it a hotspot for optimization in drug discovery projects. Additionally, its carbamoylmethyl component aligns with trends in prodrug development, a growing area of interest for improving therapeutic efficacy.

From a synthetic perspective, CAS No. 722489-30-7 exemplifies the convergence of multicomponent reactions and green chemistry principles. Modern synthetic routes often emphasize atom economy and reduced waste, aligning with global sustainability goals. This resonates with search trends around eco-friendly synthesis and catalytic methods, which dominate discussions in chemical forums. The compound's pyridine-3-carboxylate core also ties into broader inquiries about nitrogen-containing heterocycles, a class of compounds widely studied for their electronic and biological properties.

Analytical characterization of benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structure, topics frequently queried by quality control professionals. The compound's methylsulfanyl group, in particular, can be probed using HSQC and HMBC NMR experiments, addressing common questions about spin-spin coupling and chemical shift assignments in complex molecules.

Beyond its chemical attributes, CAS No. 722489-30-7 has garnered attention in computational chemistry. Molecular docking studies often target its pyridine and carbamate motifs to predict interactions with biological targets. This aligns with search engine trends around in silico drug design and structure-activity relationships (SAR), reflecting the interdisciplinary nature of modern research. The compound's benzyl group further invites exploration of π-stacking interactions, a recurring theme in supramolecular chemistry discussions.

In summary, benzyl(methyl)carbamoylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a compelling case study in the intersection of synthetic organic chemistry and applied life sciences. Its structural complexity and functional diversity make it a valuable candidate for addressing contemporary challenges in molecular design and therapeutic innovation. As search queries continue to evolve around high-value intermediates and tailor-made scaffolds, this compound stands out as a versatile building block for future scientific breakthroughs.